Cas no 2171420-54-3 (2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-methylpyrrolidin-3-yl}acetic acid)

• Product Name: 2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-methylpyrrolidin-3-yl}acetic acid
• CAS No: 2171420-54-3
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5999765
• PubChem ID: 165962504
• Update Time: 2025-06-25

2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-methylpyrrolidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-methylpyrrolidin-3-yl}acetic acid
• 2-{1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-4-methylpyrrolidin-3-yl}acetic acid
• EN300-1581362
• 2171420-54-3

• Inchi： 1S/C28H34N2O5/c1-3-8-20(14-26(31)30-15-18(2)19(16-30)13-27(32)33)29-28(34)35-17-25-23-11-6-4-9-21(23)22-10-5-7-12-24(22)25/h4-7,9-12,18-20,25H,3,8,13-17H2,1-2H3,(H,29,34)(H,32,33)/t18?,19?,20-/m1/s1
• InChI Key： NCUIGGWPFJPDAV-SOAGJPPSSA-N
• SMILES： O=C(C[C@@H](CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(C)C(CC(=O)O)C1

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-methylpyrrolidin-3-yl}acetic acid

2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-methylpyrrolidin-3-yl}acetic acid: A Comprehensive Overview

2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-methylpyrrolidin-3-yl}acetic acid is a complex organic compound with the CAS number 2171420-54-3. This compound belongs to the class of amino acids and is characterized by its intricate molecular structure, which includes a pyrrolidine ring, a fluorenylmethoxycarbonyl (Fmoc) group, and an acetic acid moiety. The compound's structure is highly functionalized, making it a valuable molecule in various chemical and biological applications.

The Fmoc group, a key feature of this compound, is widely used in peptide synthesis as a protecting group for amino acids. The pyrrolidine ring, another critical component, contributes to the molecule's stability and bioavailability. Recent studies have highlighted the potential of this compound in drug delivery systems due to its ability to enhance the solubility and permeability of hydrophobic drugs. Researchers have also explored its role in targeted drug delivery, where the Fmoc group acts as a stimuli-responsive unit, releasing the drug under specific physiological conditions.

The synthesis of 2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-methylpyrrolidin-3-yl}acetic acid involves a multi-step process that combines peptide coupling and stereochemical control. The use of chiral resolving agents ensures the correct stereochemistry at the pyrrolidine center, which is crucial for the compound's biological activity. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to ensure the purity and structural integrity of the final product.

In terms of applications, this compound has shown promise in the field of proteomics and metabolomics. Its ability to serve as a stable isotope labeling reagent has made it an essential tool in quantitative proteomics studies. Additionally, the compound's unique properties have been leveraged in the development of novel bioconjugates, which are used in diagnostic imaging and therapeutic interventions.

Recent research has focused on optimizing the synthesis of this compound to improve yield and reduce costs. Scientists have explored alternative protecting groups and reaction conditions that maintain the integrity of the Fmoc group while enhancing reaction efficiency. These advancements have paved the way for large-scale production of this compound, making it more accessible for industrial applications.

Another area of interest is the study of this compound's interaction with biological systems. Preclinical studies have demonstrated its ability to modulate cellular signaling pathways, particularly those involved in inflammation and apoptosis. This suggests potential applications in the treatment of chronic inflammatory diseases and cancer.

In conclusion, 2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-methylpyrrolidin-3-yl}acetic acid is a versatile compound with a wide range of applications in chemistry, biology, and medicine. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool in modern scientific research.